Cas no 87388-67-8 (1H-Pyrrole-3-carbonitrile, 4-(4-pyridinyl)-)
87388-67-8 structure
Product Name:1H-Pyrrole-3-carbonitrile, 4-(4-pyridinyl)-
CAS No:87388-67-8
MF:C10H7N3
MW:169.182681322098
CID:656957
PubChem ID:15594732
Update Time:2025-04-19
1H-Pyrrole-3-carbonitrile, 4-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carbonitrile, 4-(4-pyridinyl)-
- 4-(4-PYRIDINYL)-1H-PYRROLE-3-CARBONITRILE
- 4-pyridin-4-yl-1H-pyrrole-3-carbonitrile
- 4-(Pyridin-4-yl)-1H-pyrrole-3-carbonitrile
- DTXSID30575392
- AKOS006309322
- SCHEMBL11937863
- 87388-67-8
-
- Inchi: 1S/C10H7N3/c11-5-9-6-13-7-10(9)8-1-3-12-4-2-8/h1-4,6-7,13H
- InChI Key: XBFIAHNHEHVGNT-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C(=C1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 169.063997236g/mol
- Monoisotopic Mass: 169.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.5Ų
1H-Pyrrole-3-carbonitrile, 4-(4-pyridinyl)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
87388-67-8 (1H-Pyrrole-3-carbonitrile, 4-(4-pyridinyl)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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